7-Fluoro-3-iodo-6-methoxy-1H-indazole

• Molecular Formula: C8H6FIN2O
• Molecular Weight: 292.05 g/mol
• IUPAC Name: 7-fluoro-3-iodo-6-methoxy-2H-indazole
• InChI: InChI=1S/C8H6FIN2O/c1-13-5-3-2-4-7(6(5)9)11-12-8(4)10/h2-3H,1H3,(H,11,12)
• InChI Key: NMKPWRNHQVVHRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=NNC(=C2C=C1)I)F

Description

7-Fluoro-3-iodo-6-methoxy-1H-indazole is a heterocyclic compound with the molecular formula C8H6FIN2O. It is part of the indazole family, which is known for its diverse biological activities and applications in medicinal chemistry . This compound is characterized by the presence of fluorine, iodine, and methoxy groups attached to the indazole core, making it a unique and valuable molecule for various scientific research applications.

Preparation Methods

The synthesis of 7-Fluoro-3-iodo-6-methoxy-1H-indazole can be achieved through several synthetic routes. One common method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material . The reaction conditions typically include the use of methanesulfonic acid under reflux in methanol, resulting in good yields of the desired indazole derivative . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high purity and yield.

Chemical Reactions Analysis

7-Fluoro-3-iodo-6-methoxy-1H-indazole undergoes various chemical reactions, including:

Substitution Reactions: The presence of iodine and fluorine allows for nucleophilic substitution reactions, often using reagents like sodium hydride or potassium carbonate.

Oxidation and Reduction: The compound can undergo oxidation reactions using oxidizing agents such as potassium permanganate, and reduction reactions using reducing agents like sodium borohydride.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Sonogashira coupling, to form more complex molecules.

The major products formed from these reactions depend on the specific reagents and conditions used, but they often include various substituted indazole derivatives.

Scientific Research Applications

7-Fluoro-3-iodo-6-methoxy-1H-indazole has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Medicine: It is investigated for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: The compound is used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Fluoro-3-iodo-6-methoxy-1H-indazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . For example, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

7-Fluoro-3-iodo-6-methoxy-1H-indazole can be compared with other similar compounds, such as:

3-Iodo-7-methoxy-1H-indazole: Similar structure but lacks the fluorine atom.

7-Fluoro-6-iodo-1H-indazole: Similar structure but lacks the methoxy group.

3-Iodo-6-nitroindazole: Contains a nitro group instead of a methoxy group.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.